Cas no 1553586-71-2 (3-Amino-1-(2-methanesulfonylethyl)-1,4-dihydropyridin-4-one)

• Product name: 3-Amino-1-(2-methanesulfonylethyl)-1,4-dihydropyridin-4-one
• CAS No: 1553586-71-2
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• CID: 5704447
• PubChem ID: 82991106

3-Amino-1-(2-methanesulfonylethyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-methanesulfonylethyl)-1,4-dihydropyridin-4-one
• 1553586-71-2
• EN300-1106821
• AKOS021310921
• 4(1H)-Pyridinone, 3-amino-1-[2-(methylsulfonyl)ethyl]-
• 3-Amino-1-(2-methanesulfonylethyl)-1,4-dihydropyridin-4-one

• Inchi： 1S/C8H12N2O3S/c1-14(12,13)5-4-10-3-2-8(11)7(9)6-10/h2-3,6H,4-5,9H2,1H3
• InChI Key： MCGUKUHFBCHACW-UHFFFAOYSA-N
• SMILES： S(C)(CCN1C=CC(C(=C1)N)=O)(=O)=O

Computed Properties

• Exact Mass: 216.05686342g/mol
• Monoisotopic Mass: 216.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 446.2±45.0 °C(Predicted)
• pka: 3.63±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Amino-1-(2-methanesulfonylethyl)-1,4-dihydropyridin-4-one

Research Brief on 3-Amino-1-(2-methanesulfonylethyl)-1,4-dihydropyridin-4-one (CAS: 1553586-71-2)

3-Amino-1-(2-methanesulfonylethyl)-1,4-dihydropyridin-4-one (CAS: 1553586-71-2) is a promising small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique dihydropyridinone core and methanesulfonylethyl substituent, has shown potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a candidate for further investigation in drug discovery programs.

The synthesis of 3-Amino-1-(2-methanesulfonylethyl)-1,4-dihydropyridin-4-one has been optimized in recent years, with a focus on improving yield and purity. Researchers have employed multi-step organic reactions, including condensation and cyclization, to achieve efficient production. The compound's stability under various conditions has also been assessed, revealing insights into its storage and handling requirements. These advancements in synthetic methodology are critical for scaling up production and facilitating further pharmacological studies.

In terms of biological activity, preliminary studies suggest that 3-Amino-1-(2-methanesulfonylethyl)-1,4-dihydropyridin-4-one may exhibit modulatory effects on specific enzymatic pathways. Its structural features, particularly the amino and sulfonyl groups, are believed to contribute to its interaction with biological targets. Recent in vitro assays have demonstrated its potential as an inhibitor or activator of certain proteins, though the exact mechanisms remain under investigation. These findings highlight the compound's versatility and its potential applications in treating diseases such as cancer, inflammation, or metabolic disorders.

Pharmacokinetic and toxicological evaluations of 3-Amino-1-(2-methanesulfonylethyl)-1,4-dihydropyridin-4-one are still in the early stages. However, initial data indicate favorable absorption and distribution profiles in animal models. Researchers are particularly interested in its metabolic stability and potential drug-drug interactions, which will be crucial for its development as a therapeutic agent. Ongoing studies aim to elucidate these aspects further, with the goal of advancing the compound to preclinical trials.

The potential applications of 3-Amino-1-(2-methanesulfonylethyl)-1,4-dihydropyridin-4-one extend beyond its direct use as a drug. Its unique chemical structure makes it a valuable building block for the synthesis of more complex molecules. Recent publications have described its incorporation into larger scaffolds, yielding derivatives with enhanced biological activities. This approach underscores the compound's significance in medicinal chemistry and its role in the discovery of next-generation therapeutics.

In conclusion, 3-Amino-1-(2-methanesulfonylethyl)-1,4-dihydropyridin-4-one (CAS: 1553586-71-2) represents a promising area of research in chemical biology and drug development. Its synthetic accessibility, biological activity, and potential as a molecular scaffold make it a compound of considerable interest. Future studies will likely focus on optimizing its pharmacological properties and exploring its therapeutic potential in greater depth. As research progresses, this compound may emerge as a key player in the development of innovative treatments for various diseases.